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Compound of Interest

Compound Name: MPC-0767

Cat. No.: B15275873 Get Quote

Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) for MPC-0767
is not publicly available. MPC-0767, also known as MPC-3100 mesylate hydrate, is a potent,

selective, orally bioavailable Hsp90 inhibitor and should be handled with extreme caution as a

potent research chemical.[1] The following guidelines are based on best practices for handling

potent, powdered chemical compounds in a laboratory setting. A comprehensive, substance-

specific risk assessment must be conducted by qualified personnel before any handling of

MPC-0767.

Immediate Safety and Operational Plan
This protocol provides essential information for researchers, scientists, and drug development

professionals to ensure the safe handling and disposal of MPC-0767. Adherence to these

procedures is critical to minimize exposure and ensure a safe laboratory environment.

1. Engineering Controls: The First Line of Defense

To minimize the risk of inhalation and contamination, all procedures involving MPC-0767
powder must be performed within certified engineering controls.

Chemical Fume Hood: All weighing, reconstitution, and aliquoting of MPC-0767 powder must

be conducted in a properly functioning chemical fume hood.

Eyewash and Safety Shower: A calibrated and unobstructed eyewash station and safety

shower must be readily accessible in the immediate vicinity of the handling area.
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2. Personal Protective Equipment (PPE): Essential Barrier Protection

A comprehensive PPE regimen is mandatory for all personnel handling MPC-0767. The

following table outlines the minimum required PPE.

Protection Area Required PPE
Specifications and Best

Practices

Hands Double Nitrile Gloves

Wear two pairs of chemical-

resistant nitrile gloves. The

outer pair should be removed

and disposed of immediately

after handling the compound

or in case of contamination.

Eyes Chemical Splash Goggles

Must be worn at all times when

in the laboratory and especially

when handling MPC-0767 to

protect against dust and

splashes.

Respiratory
N95 or Higher-Rated

Respirator

A NIOSH-approved N95 or

higher-rated respirator is

required when handling the

powdered form of MPC-0767

to prevent inhalation.

Body
Laboratory Coat and

Disposable Gown

A clean, buttoned laboratory

coat must be worn over

personal clothing. For direct

handling of the powder, a

disposable gown should be

worn over the lab coat.

3. Step-by-Step Handling Procedures

A systematic approach to handling MPC-0767 is crucial for safety and experimental integrity.
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Preparation: Before handling, ensure the chemical fume hood is clean and prepared with

disposable, absorbent bench liners. Assemble all necessary equipment and reagents.

Weighing:

Don all required PPE.

Tare a suitable weighing container on an analytical balance inside the fume hood.

Carefully transfer the required amount of MPC-0767 powder using a dedicated spatula to

minimize dust generation.

Solubilization:

If preparing a solution, add the solvent slowly and carefully to the container with the pre-

weighed MPC-0767 to avoid splashing.

Securely cap the container and mix gently until the compound is fully dissolved.

Spill Response:

In the event of a small spill within the fume hood, use absorbent pads to gently wipe the

area.

For larger spills, evacuate the immediate area and follow your institution's established

emergency procedures for hazardous chemical spills.

All materials used for spill cleanup must be disposed of as hazardous waste.

4. Disposal Plan: Responsible Waste Management

Proper disposal of MPC-0767 and associated contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation: All disposable items that have come into contact with MPC-0767,

including gloves, weigh boats, pipette tips, and absorbent liners, must be collected in a

dedicated, clearly labeled hazardous waste container.
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Disposal Compliance: The hazardous waste container must be sealed and disposed of in

accordance with all local, state, and federal regulations for chemical waste. Consult your

institution's Environmental Health and Safety (EHS) department for specific guidance.

Experimental Workflow and Logical Relationships
The following diagram outlines the logical progression of steps for the safe handling of MPC-
0767, from initial preparation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15275873?utm_src=pdf-body
https://www.benchchem.com/product/b15275873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15275873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Preparation

Phase 2: Compound Handling

Phase 3: Decontamination & Disposal

Conduct Risk Assessment

Don Full PPE

Prepare Fume Hood

Weigh MPC-0767 Powder

Begin Handling

Prepare Stock Solution

Perform Experiment

Decontaminate Work Surfaces

Conclude Experiment

Segregate and Dispose of Waste

Doff PPE Correctly

Click to download full resolution via product page

Caption: Safe Handling Workflow for MPC-0767.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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